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Compound of Interest

Compound Name: Gumelutamide

CAS No.: 1831085-48-3

Cat. No.: B12397225

Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the chemical structure and preclinical

profile of Gumelutamide (also known as TAS3681), a novel non-steroidal antiandrogen agent.

Developed for researchers, scientists, and drug development professionals, this document

synthesizes available data on its mechanism of action, binding affinity, and cellular activity,

offering a foundational resource for further investigation.

Core Chemical Structure and Properties
Gumelutamide is classified as a tetrahydropyridopyrimidine compound.[1] Its chemical identity

is defined by the following characteristics:
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Property Value Source

Molecular Formula C22H21ClN6O PubChem

IUPAC Name

2-chloro-4-[4-[[5-(2-

hydroxypropan-2-yl)-2-

pyridinyl]amino]-6,8-dihydro-

5H-pyrido[3,4-d]pyrimidin-7-

yl]benzonitrile

PubChem

CAS Number 1831085-48-3 ProbeChem

Molecular Weight 420.90 g/mol ProbeChem

Mechanism of Action: A Pure Androgen Receptor
Antagonist
Gumelutamide functions as a potent and selective pure antagonist of the Androgen Receptor

(AR).[2] Its primary mechanism involves competitively binding to the AR, thereby inhibiting the

transcriptional activity induced by androgens.[2] This antagonistic action is crucial in the context

of prostate cancer, where aberrant AR signaling is a key driver of disease progression.

A significant feature of Gumelutamide is its ability to downregulate the protein levels of both

full-length AR (AR-FL) and its splice variants (AR-Vs), including AR-V7.[2] This dual action

suggests a potential advantage in overcoming resistance mechanisms that can emerge with

other antiandrogen therapies.
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Gumelutamide's dual inhibitory action on AR signaling.

Quantitative Preclinical Data
The following tables summarize the key quantitative data from preclinical studies on

Gumelutamide (TAS3681).

Binding Affinity and In Vitro Potency
Parameter

Cell Line /
Condition

Value Reference

Ki (Wild-Type AR) - 7.39 nM [2]

Ki (AR T878A mutant) - 23.8 nM

IC50 (AR

Transactivation)
COS-7 cells 52.7 nM

IC50 (AR

Transactivation)
VCaP cells 60.9 nM

IC50 (Cell

Proliferation)
LNCaP cells 18 nM

In Vivo Efficacy
Animal Model Treatment Outcome Reference

Enzalutamide-

resistant PCa

xenograft

7.5, 15, or 22.5 mg/kg,

oral, twice daily

Suppression of tumor

growth

Experimental Protocols
Detailed methodologies are essential for the replication and extension of preclinical findings.

The following outlines the probable protocols for the key experiments cited.

Androgen Receptor (AR) Transactivation Assay
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This assay likely measures the ability of Gumelutamide to inhibit androgen-induced AR

activity.

Cell Culture: COS-7 and VCaP cells are cultured in appropriate media supplemented with

fetal bovine serum and antibiotics.

Transfection: Cells are transiently transfected with a reporter plasmid containing an

androgen-responsive element (ARE) linked to a luciferase gene, along with an AR

expression vector.

Treatment: Transfected cells are treated with a fixed concentration of an androgen (e.g.,

dihydrotestosterone, DHT) and varying concentrations of Gumelutamide.

Luciferase Assay: After a defined incubation period, cell lysates are prepared, and luciferase

activity is measured using a luminometer.

Data Analysis: The IC50 value is calculated as the concentration of Gumelutamide that

causes a 50% reduction in the androgen-induced luciferase activity.

1. Cell Culture
(COS-7 or VCaP)

2. Transfection
(ARE-Luciferase & AR vectors)

3. Treatment
(DHT + Gumelutamide)

4. Luciferase Assay

5. IC50 Calculation
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Workflow for the AR Transactivation Assay.

LNCaP Cell Proliferation Assay
This assay assesses the effect of Gumelutamide on the growth of androgen-sensitive prostate

cancer cells.

Cell Seeding: LNCaP cells are seeded in 96-well plates at a predetermined density and

allowed to attach overnight.

Treatment: The cells are then treated with various concentrations of Gumelutamide in the

presence of DHT.

Incubation: The plates are incubated for a specified period (e.g., 72 hours).

Viability Assessment: Cell viability is measured using a colorimetric assay such as MTT or

WST-1, which quantifies the metabolic activity of living cells.

Data Analysis: The IC50 value is determined as the concentration of Gumelutamide that

inhibits cell proliferation by 50%.

Enzalutamide-Resistant Prostate Cancer Xenograft
Model
This in vivo model evaluates the efficacy of Gumelutamide in a setting that mimics clinical

resistance.

Cell Implantation: Enzalutamide-resistant prostate cancer cells are subcutaneously injected

into immunocompromised mice.

Tumor Growth: Tumors are allowed to grow to a palpable size.

Treatment Administration: Mice are randomized into treatment and control groups. The

treatment group receives oral doses of Gumelutamide (e.g., 7.5, 15, or 22.5 mg/kg, twice

daily).
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Tumor Monitoring: Tumor volume and body weight are measured regularly throughout the

study.

Endpoint Analysis: At the end of the study, tumors are excised and may be used for further

analysis (e.g., Western blotting for AR levels).

Synthesis of Gumelutamide
While a detailed, step-by-step synthesis protocol for Gumelutamide is not publicly available in

peer-reviewed literature, its structure as a tetrahydropyridopyrimidine derivative suggests a

multi-step synthetic route. The synthesis would likely involve the construction of the core

heterocyclic ring system followed by the addition of the substituted benzonitrile and

pyridinylamino moieties. The synthesis of related tetrahydropyridopyrimidine compounds often

involves condensation reactions and the use of catalysts. A probable patent detailing the

synthesis is WO2022212631A1.

Conclusion
Gumelutamide presents a promising profile as a potent and selective pure androgen receptor

antagonist with a dual mechanism of action that includes the downregulation of both full-length

and splice-variant AR. The preclinical data indicate significant in vitro and in vivo activity,

warranting further investigation into its clinical potential for the treatment of prostate cancer,

particularly in cases of resistance to existing therapies. This guide provides a comprehensive

overview of the current understanding of Gumelutamide's chemical structure and preclinical

pharmacology, serving as a valuable resource for the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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